(2S,4R)-1-Acetyl-N-[(1S)-4-[(aminoiminomethyl)amino]-1-(2-benzothiazolylcarbonyl)butyl]-4-hydroxy-2-pyrrolidinecarboxamide

• Molecular Formula: C20H26N6O4S
• Molecular Weight: 446.5 g/mol
• IUPAC Name: (2S,4R)-1-acetyl-N-[(2S)-1-(1,3-benzothiazol-2-yl)-5-(diaminomethylideneamino)-1-oxopentan-2-yl]-4-hydroxypyrrolidine-2-carboxamide
• InChI: InChI=1S/C20H26N6O4S/c1-11(27)26-10-12(28)9-15(26)18(30)24-14(6-4-8-23-20(21)22)17(29)19-25-13-5-2-3-7-16(13)31-19/h2-3,5,7,12,14-15,28H,4,6,8-10H2,1H3,(H,24,30)(H4,21,22,23)/t12-,14+,15+/m1/s1
• InChI Key: VXDAVYUFYPFGDX-SNPRPXQTSA-N
• Isomeric SMILES: CC(=O)N1C[C@@H](C[C@H]1C(=O)N[C@@H](CCCN=C(N)N)C(=O)C2=NC3=CC=CC=C3S2)O
• SMILES: CC(=O)N1CC(CC1C(=O)NC(CCCN=C(N)N)C(=O)C2=NC3=CC=CC=C3S2)O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• Synonyms: RWJ-56423; RWJ 56423; RWJ56423.

Description

It is primarily recognized for its role as an inhibitor of human mast cell tryptase, a serine protease involved in allergic and inflammatory responses .

Scientific Research Applications

RWJ-56423 has a wide range of scientific research applications, including:

Chemistry: It is used as a model compound in the study of tryptase inhibitors and their chemical properties.

Biology: The compound is utilized in biological research to investigate the role of tryptase in allergic and inflammatory responses.

Medicine: RWJ-56423 has therapeutic potential for treating allergic or inflammatory disorders by inhibiting mast cell tryptase.

Industry: In the pharmaceutical industry, RWJ-56423 serves as a lead compound for the development of new drugs targeting tryptase and related enzymes.

Preparation Methods

The synthetic route for RWJ-56423 involves the reaction of a benzothiazole ketone with a diaminomethylideneamino derivative under specific conditions. The process typically includes:

Reaction Conditions: The reaction is carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.

Industrial Production: Industrial production methods for RWJ-56423 would likely involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

RWJ-56423 undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form various oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups present in the molecule.

Substitution: Substitution reactions involving nucleophiles or electrophiles can lead to the formation of different analogues of RWJ-56423.

Common Reagents and Conditions: Typical reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles or electrophiles depending on the desired substitution.

Major Products: The major products formed from these reactions are often derivatives of RWJ-56423 with modified functional groups, which can exhibit different biological activities.

Mechanism of Action

RWJ-56423 exerts its effects by inhibiting human mast cell tryptase, a multifunctional serine protease released during mast cell degranulation. The compound binds to the active site of tryptase, preventing it from interacting with its natural substrates. This inhibition reduces the release of inflammatory mediators and alleviates allergic and inflammatory responses .

Comparison with Similar Compounds

RWJ-56423 is unique among tryptase inhibitors due to its specific chemical structure and high potency. Similar compounds include:

Benzothiazole ketone analogues: These compounds share a similar core structure but differ in their substituents, leading to variations in their biological activities.

Other tryptase inhibitors: Compounds such as nafamostat and gabexate also inhibit tryptase but have different chemical structures and mechanisms of action.

Uniqueness: RWJ-56423’s uniqueness lies in its high selectivity for tryptase over other serine proteases, such as kallikrein, plasmin, and thrombin.